4-methoxy-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide

• IUPAC Name: 4-methoxy-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• InChI: InChI=1S/C14H11N3O2S/c1-19-10-4-2-9(3-5-10)13(18)17-12-11-6-7-20-14(11)16-8-15-12/h2-8H,1H3,(H,15,16,17,18)
• InChI Key: AKVVIDHDDZJJRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C3C=CSC3=NC=N2
• Molecular Formula: C14H11N3O2S
• Molecular Weight: 285.32 g/mol

Description

“4-methoxy-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide” is a derivative of thieno[2,3-d]pyrimidine. Thieno[2,3-d]pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antiviral, antioxidant, and antimalarial properties.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidine derivatives involves a series of heterocyclization reactions. The 4,5,6,7-tetrahydrobenzo[b]thiophene derivative reacted with benzoylisothiocyanate to give N-benzoylthiourea derivative. The latter underwent ready cyclization to give the tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine derivative which was used as the key starting compound.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thieno[2,3-d]pyrimidine derivatives include a series of heterocyclization reactions. The 4,5,6,7-tetrahydrobenzo[b]thiophene derivative reacted with benzoylisothiocyanate to give N-benzoylthiourea derivative. The latter underwent ready cyclization to give the tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine derivative.

Scientific Research Applications

Anticancer Activity

Thienopyrimidine derivatives have attracted attention due to their potential as anticancer agents. In a study, compounds derived from this class were evaluated for their anticancer activity against human cancer cell lines (HepG-2 and MCF-7). .

Antibacterial Properties

Novel derivatives containing the thienopyrimidine core have been synthesized and tested for antibacterial activity. .

Antiviral Potential

Thienopyrimidine nucleosides have been explored as antiviral agents. While specific studies on the compound are not readily available, this class of molecules has shown promise in inhibiting viral replication.

Cytotoxicity Studies

Compound 3 (the starting material) underwent cyclization to yield a derivative with potential cytotoxicity. .

ATP Inhibition

A related compound, N-(4-(tert-butyl)phenethyl)thieno[3,2-d]pyrimidin-4-amine , exhibited ATP inhibition with IC50 values ranging from 6 to 18 μM against various strains. .

Mechanism of Action

Target of Action

Thieno[2,3-d]pyrimidines, a class of compounds to which this molecule belongs, have been reported to exhibit diverse biological activities . They are known to interact with various targets, including enzymes, receptors, and other proteins, depending on their specific structural features .

Mode of Action

Thieno[2,3-d]pyrimidines are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity, modulating receptor function, or interfering with protein-protein interactions . The specific mode of action would depend on the compound’s structure and the nature of its target.

Biochemical Pathways

Thieno[2,3-d]pyrimidines have been reported to influence various biochemical pathways, including those involved in cell proliferation, inflammation, and microbial infection . The exact pathways affected would depend on the compound’s specific targets and mode of action.

Pharmacokinetics

The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

Thieno[2,3-d]pyrimidines have been reported to exhibit various biological activities, including anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial effects . The specific effects of 4-methoxy-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide would depend on its specific targets, mode of action, and the biochemical pathways it affects.